Cas no 1213112-11-8 ((S)-3-(2-Chlorophenyl)-β-alaninol)

• Product Name: (S)-3-(2-Chlorophenyl)-β-alaninol
• CAS No: 1213112-11-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD07784071
• CID: 3157405
• PubChem ID: 25418159
• Update Time: 2023-11-22

(S)-3-(2-Chlorophenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-CHLOROPHENYL)-BETA-ALANINOL
• AKOS006285932
• (S)-3-Amino-3-(2-chloro-phenyl)-propan-1-ol
• MFCD07784071
• AS-37345
• A920221
• (3s)-3-amino-3-(2-chlorophenyl)propan-1-ol
• CS-0171181
• EN300-1163829
• (S)-beta-(2-chlorophenyl)alaninol, AldrichCPR
• (S)-beta-(2-Chlorophenyl)alaninol
• 1213112-11-8
• (s)-3-amino-3-(2-chlorophenyl)propan-1-ol
• (S)-3-(2-Chlorophenyl)-β-alaninol

• MDL： MFCD07784071
• Inchi： 1S/C9H12ClNO/c10-8-4-2-1-3-7(8)9(11)5-6-12/h1-4,9,12H,5-6,11H2/t9-/m0/s1
• InChI Key： MJTCBVJNSSTRIS-VIFPVBQESA-N
• SMILES： ClC1C=CC=CC=1[C@H](CCO)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

(S)-3-(2-Chlorophenyl)-β-alaninol Security Information

• Signal Word：Warning
• Hazard Statement： H412
• Warning Statement： P273
• Storage Condition：2-8 °C